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  3. [(3aR,5S,5aS,6R,8S,8aS,9aR)-8-hydroxy-5,8a-dimethyl-1-methylidene-2-oxo-4,5,5a,6,7,8,9,9a-octahydro-3aH-azuleno[6,5-b]furan-6-yl] acetate
[(3aR,5S,5aS,6R,8S,8aS,9aR)-8-hydroxy-5,8a-dimethyl-1-methylidene-2-oxo-4,5,5a,6,7,8,9,9a-octahydro-3aH-azuleno[6,5-b]furan-6-yl] acetate [(3aR,5S,5aS,6R,8S,8aS,9aR)-8-hydroxy-5,8a-dimethyl-1-methylidene-2-oxo-4,5,5a,6,7,8,9,9a-octahydro-3aH-azuleno[6,5-b]furan-6-yl] acetate
Brand Name: Vulcanchem
CAS No.: 16909-97-0
VCID: VC21073428
InChI: InChI=1S/C17H24O5/c1-8-5-12-11(9(2)16(20)22-12)7-17(4)14(19)6-13(15(8)17)21-10(3)18/h8,11-15,19H,2,5-7H2,1,3-4H3/t8-,11+,12+,13+,14-,15+,17+/m0/s1
SMILES: CC1CC2C(CC3(C1C(CC3O)OC(=O)C)C)C(=C)C(=O)O2
Molecular Formula: C17H24O5
Molecular Weight: 308.4 g/mol

[(3aR,5S,5aS,6R,8S,8aS,9aR)-8-hydroxy-5,8a-dimethyl-1-methylidene-2-oxo-4,5,5a,6,7,8,9,9a-octahydro-3aH-azuleno[6,5-b]furan-6-yl] acetate

CAS No.: 16909-97-0

Cat. No.: VC21073428

Molecular Formula: C17H24O5

Molecular Weight: 308.4 g/mol

* For research use only. Not for human or veterinary use.

[(3aR,5S,5aS,6R,8S,8aS,9aR)-8-hydroxy-5,8a-dimethyl-1-methylidene-2-oxo-4,5,5a,6,7,8,9,9a-octahydro-3aH-azuleno[6,5-b]furan-6-yl] acetate - 16909-97-0

Specification

CAS No. 16909-97-0
Molecular Formula C17H24O5
Molecular Weight 308.4 g/mol
IUPAC Name [(3aR,5S,5aS,6R,8S,8aS,9aR)-8-hydroxy-5,8a-dimethyl-1-methylidene-2-oxo-4,5,5a,6,7,8,9,9a-octahydro-3aH-azuleno[6,5-b]furan-6-yl] acetate
Standard InChI InChI=1S/C17H24O5/c1-8-5-12-11(9(2)16(20)22-12)7-17(4)14(19)6-13(15(8)17)21-10(3)18/h8,11-15,19H,2,5-7H2,1,3-4H3/t8-,11+,12+,13+,14-,15+,17+/m0/s1
Standard InChI Key JRTIKBMBXBPGNG-WBCZVBSISA-N
Isomeric SMILES C[C@H]1C[C@@H]2[C@H](C[C@]3([C@H]1[C@@H](C[C@@H]3O)OC(=O)C)C)C(=C)C(=O)O2
SMILES CC1CC2C(CC3(C1C(CC3O)OC(=O)C)C)C(=C)C(=O)O2
Canonical SMILES CC1CC2C(CC3(C1C(CC3O)OC(=O)C)C)C(=C)C(=O)O2

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